![molecular formula C9H8F2O3 B2665576 3,5-Difluoro-2-methoxyphenylacetic acid CAS No. 886761-63-3](/img/structure/B2665576.png)
3,5-Difluoro-2-methoxyphenylacetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3,5-Difluoro-2-methoxyphenylacetic acid” is a biochemical used for proteomics research . It has a molecular formula of C9H8F2O3 and a molecular weight of 202.16 .
Molecular Structure Analysis
The molecular structure of “3,5-Difluoro-2-methoxyphenylacetic acid” consists of nine carbon atoms ©, eight hydrogen atoms (H), two fluorine atoms (F), and three oxygen atoms (O) .
Scientific Research Applications
Analytical Methodologies
Mass Spectrometry and Chromatography Mass fragmentography and capillary gas chromatography have been used for the determination of various phenylacetic acid derivatives in biological samples. These methodologies offer precision in detecting and quantifying monoamine metabolites in brain tissue, body fluids, and urine, showcasing the role of similar compounds in neurochemical studies and diagnostic applications (Swahn, Sandgärde, Wiesel, & Sedvall, 1976); (Muskiet, Stratingh, Stob, & Wolthers, 1981).
Fluorimetric and Electrochemical Detection Fluorimetric methods and high-performance liquid chromatography with electrochemical detection (HPLC-EC) are pivotal in quantifying neurotransmitter metabolites, such as homovanillic acid, in brain tissue and cerebrospinal fluid. These methods underscore the relevance of phenylacetic acid derivatives in understanding brain chemistry and potential neurological disorders (Sharman, 1963); (Fujita, Maruta, Ito, & Nagatsu, 1983).
Chemical Synthesis
Decarboxylative Fluorination The radical decarboxylative fluorination technique represents a method for synthesizing fluorinated derivatives, including those of methoxyphenylacetic acids. This innovative approach is significant for producing compounds used in agrochemicals and pharmaceuticals, demonstrating the utility of similar compounds in drug development and synthetic chemistry (Leung & Sammis, 2015).
Neurochemistry and Pharmacology
Neurotransmitter Metabolism Research on the metabolism of monoamines and their metabolites in cerebrospinal fluid and plasma highlights the diagnostic and therapeutic implications of phenylacetic acid derivatives in neurological disorders. These studies provide insights into the biochemical processes underlying conditions such as narcolepsy, hypersomnia, and Parkinson's disease, indicating the potential of 3,5-Difluoro-2-methoxyphenylacetic acid in related research (Guthrie et al., 1986); (Booth, Murray, Jones, & DeEds, 1956).
Mechanism of Action
While the exact mechanism of action for “3,5-Difluoro-2-methoxyphenylacetic acid” is not known, a related compound, InhA, plays an essential role in the synthesis of fatty acid synthase two (FASII) and mycolic acid . InhA catalyzes the NADH-dependent reduction of 2-trans-enoyl-ACP to yield NAD+ and a reduced enoyl thioester-ACP substrate, which, in turn, aids in the synthesis of mycolic acid .
Safety and Hazards
properties
IUPAC Name |
2-(3,5-difluoro-2-methoxyphenyl)acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F2O3/c1-14-9-5(3-8(12)13)2-6(10)4-7(9)11/h2,4H,3H2,1H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGQFCTIILPHXJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1F)F)CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Difluoro-2-methoxyphenylacetic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.